Cas no 52561-91-8 (6-(5-Phenyl-1,2,4-oxadiazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one)

• Product Name: 6-(5-Phenyl-1,2,4-oxadiazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one
• CAS No: 52561-91-8
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 2830338
• PubChem ID: 135590548
• Update Time: 2025-04-21

6-(5-Phenyl-1,2,4-oxadiazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13606307
• DTXSID40744097
• 6-(5-Phenyl-1,2,4-oxadiazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one
• 52561-91-8

• Inchi： 1S/C14H10N2O2/c17-12-9-5-4-8-11(12)13-15-14(18-16-13)10-6-2-1-3-7-10/h1-9,17H
• InChI Key： OFSLRAKWZNYTMR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2O)=N1

Computed Properties

• Exact Mass: 238.074227566Da
• Monoisotopic Mass: 238.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.2Ų